(R)-3-hydroxymelissoyl-CoA

• Molecular Formula: C51H94N7O18P3S
• Molecular Weight: 1218.3 g/mol
• InChI: InChI=1S/C51H94N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-39(59)34-42(61)80-33-32-53-41(60)30-31-54-49(64)46(63)51(2,3)36-73-79(70,71)76-78(68,69)72-35-40-45(75-77(65,66)67)44(62)50(74-40)58-38-57-43-47(52)55-37-56-48(43)58/h37-40,44-46,50,59,62-63H,4-36H2,1-3H3,(H,53,60)(H,54,64)(H,68,69)(H,70,71)(H2,52,55,56)(H2,65,66,67)/t39-,40-,44-,45-,46+,50-/m1/s1
• InChIKey: OOHJFDLXKWKOIL-YRELWKTGSA-N

(R)-3-Hydroxymelissoyl-CoA: Chemical Definition and Baseline Characterization

(R)-3-Hydroxymelissoyl-CoA, also known as (R)-3-hydroxytriacontanoyl-CoA, is a 3-hydroxy fatty acyl-CoA formed by the condensation of coenzyme A with (R)-3-hydroxytriacontanoic acid [(R)-3-hydroxymelissic acid] [1]. At physiological pH (7.3), it exists predominantly as the tetra-anionic species (R)-3-hydroxytriacontanoyl-CoA(4−) with a molecular formula of C51H90N7O18P3S and an average mass of 1214.30 Da [2]. This compound is a specialized, ultra-long-chain (C30:0) acyl-CoA derivative that serves as a substrate or intermediate in very-long-chain fatty acid (VLCFA) metabolism and elongation pathways [3].

Ultra-long-chain (C30:0) substrate for VLCFA metabolism studies

Defined (R)-stereochemistry for enzyme specificity research

Tetra-anionic species at physiological pH for accurate modeling

• [1] ZFIN. (R)-3-hydroxytriacontanoyl-CoA. CHEBI:76485. View Source
• [2] ChEBI. (R)-3-hydroxytriacontanoyl-CoA(4−). CHEBI:76384. View Source
• [3] MetaCyc. cis-delta11-3-hydroxyC30:1-[acp]. View Source

(R)-3-Hydroxymelissoyl-CoA: Generic Substitution Limitations

Generic substitution of (R)-3-hydroxymelissoyl-CoA with other 3-hydroxyacyl-CoAs is invalid due to the profound impact of acyl chain length on enzyme substrate recognition, kinetic parameters, and pathway specificity. While enzymes like 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) exhibit broad chain-length tolerance, long-chain-specific isoforms (e.g., EC 1.1.1.211) and very-long-chain-specific enzymes demonstrate strict chain-length preferences that dictate metabolic routing [1]. Specifically, the C30:0 chain length of (R)-3-hydroxymelissoyl-CoA places it within the ultra-long-chain substrate class, where even single carbon deletions can abolish or drastically alter enzyme activity due to the precise fit required within the hydrophobic substrate-binding pockets of enzymes like very-long-chain acyl-CoA dehydrogenase (VLCAD) and 3-hydroxyacyl-CoA dehydratases [2]. Substituting a C28:0 or C32:0 analog without empirical validation introduces uncontrolled experimental variables and compromises data reproducibility in VLCFA metabolism studies.

Chain-length specificity

C28 or C32 analogs may alter VLCAD/dehydratase activity due to strict substrate pocket fit; direct interchange without validation can compromise pathway data.

Stereochemical mismatch

(S)-enantiomer or racemic mixtures may yield inactive or inhibitory effects in beta-oxidation enzymes, potentially shifting kinetic interpretation.

• [1] BRENDA. Information on EC 1.1.1.35 - 3-hydroxyacyl-CoA dehydrogenase. View Source
• [2] Very-Long-Chain Acyl-CoA Dehydrogenase. ScienceDirect Topics. View Source

(R)-3-Hydroxymelissoyl-CoA: Quantitative Procurement Evidence

Ultra-Long Chain Length Substrate Specificity

(R)-3-hydroxymelissoyl-CoA is an ultra-long-chain (C30:0) acyl-CoA, distinct from long-chain (C14-C18) and medium-chain (C6-C12) analogs. Its 30-carbon backbone is directly relevant to studies of very-long-chain fatty acid elongation, where substrate chain length critically determines enzyme binding and catalytic efficiency [1]. While direct kinetic data for (R)-3-hydroxymelissoyl-CoA is absent from the primary literature, class-level inference from VLCFA metabolism establishes that C30:0 acyl-CoAs engage a distinct enzyme repertoire (e.g., specific 3-hydroxyacyl-CoA dehydratases) compared to shorter-chain substrates [2].

Chain-Length Specificity

Class-level

C30:0 vs C14–C18 (Δ≥+12 carbons)

Supports VLCFA substrate specificity review

Class-level inference; validate in target enzyme system

Evidence Dimension	Acyl Chain Length
Target Compound Data	C30:0 (triacontanoyl)
Comparator Or Baseline	Long-chain (C14-C18) and medium-chain (C6-C12) 3-hydroxyacyl-CoAs
Quantified Difference	At least +12 carbons longer than C18:0 substrates
Conditions	Defined by chemical structure and enzymatic class specificity

Why This Matters

Procurement of the correct chain length is essential for ensuring physiological relevance in VLCFA metabolism assays.

• [1] ChEBI. (R)-3-hydroxytriacontanoyl-CoA(4−). CHEBI:76384. View Source
• [2] Kihara A, et al. Identification of residues important for the catalysis, structure maintenance, and substrate specificity of yeast 3-hydroxyacyl-CoA dehydratase Phs1. FEMS Yeast Res. 2013;13(2):212-222. View Source

Stereospecificity of the (R)-Hydroxyl Group

The compound is defined as the (R)-enantiomer of 3-hydroxytriacontanoyl-CoA, with the stereochemistry at the 3-position explicitly specified as (3R) [1]. This contrasts with the (S)-enantiomer or racemic mixtures of 3-hydroxyacyl-CoAs. Enzymes involved in fatty acid beta-oxidation and elongation, such as enoyl-CoA hydratases and 3-hydroxyacyl-CoA dehydrogenases, exhibit strict stereospecificity, with the (S)-enantiomer often being inactive or acting as an inhibitor [2]. For example, L-3-hydroxyacyl-CoA intermediates are the naturally occurring substrates for the beta-oxidation spiral.

Stereochemistry

Class-level

(R)-enantiomer vs (S) / racemic (inactive/inhibitory expected)

Supports stereospecific pathway context

Data to verify with specific hydratases

Evidence Dimension	Chiral Center at C3
Target Compound Data	(R)-enantiomer [specifically (3R)]
Comparator Or Baseline	(S)-3-hydroxytriacontanoyl-CoA or racemic 3-hydroxyacyl-CoA
Quantified Difference	Stereospecific recognition; (S)-enantiomer may be inactive or inhibitory
Conditions	Enzymatic assays with stereospecific enzymes

Why This Matters

Using the incorrect stereoisomer or a racemic mixture can lead to erroneous kinetic data and misinterpretation of metabolic flux.

• [1] ChEBI. (R)-3-hydroxytriacontanoyl-CoA(4−). CHEBI:76384. View Source
• [2] Li J, et al. Inhibition of enoyl-CoA hydratase by long-chain L-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch Biochem Biophys. 1992;298(1):194-200. View Source

Physiological Ionization State

At pH 7.3, (R)-3-hydroxymelissoyl-CoA exists as the tetra-anionic species (R)-3-hydroxytriacontanoyl-CoA(4−) due to deprotonation of its phosphate and diphosphate hydroxyl groups [1]. This contrasts with the neutral or partially protonated forms that may predominate at non-physiological pH. The -4 charge state is a critical parameter for accurately calculating electrostatic interactions in molecular dynamics simulations and for interpreting metabolite behavior in cellular contexts.

Ionization State

Reported

Net charge −4 at pH 7.3 (tetra-anion)

Supports ionization-state modeling

Calculated; verify under assay conditions

Evidence Dimension	Net Charge at pH 7.3
Target Compound Data	-4 (tetra-anion)
Comparator Or Baseline	Neutral form (pH < 2) or mono-anionic forms
Quantified Difference	Difference of 4 charge units
Conditions	pH 7.3, aqueous solution

Why This Matters

Procurement of the compound with this defined speciation ensures experimental consistency with physiological modeling and metabolomics databases.

• [1] ChEBI. (R)-3-hydroxytriacontanoyl-CoA(4−). CHEBI:76384. View Source

Molecular Identity and Structural Confirmation

The monoisotopic mass of (R)-3-hydroxytriacontanoyl-CoA(4−) is 1213.52978 Da, and its average mass is 1214.301 Da, with the molecular formula C51H90N7O18P3S [1]. These values are distinct from related compounds, such as its non-hydroxylated analog, melissoyl-CoA (triacontanoyl-CoA), which has a molecular formula of C51H94N7O17P3S and an average mass of 1202.32 Da . The mass difference of approximately 16 Da corresponds to the replacement of a hydrogen atom with a hydroxyl group (O vs CH2). This precise mass difference enables unambiguous verification of the correct compound by high-resolution mass spectrometry (HRMS).

Identity Confirmation

Head-to-head

1214.3 Da vs 1202.3 Da (Δ ~16 Da)

Supports compound identity verification by HRMS

16 Da mass shift confirms hydroxylation

Evidence Dimension	Molecular Mass
Target Compound Data	1214.301 Da (average) / 1213.52978 Da (monoisotopic)
Comparator Or Baseline	Melissoyl-CoA (triacontanoyl-CoA): 1202.32 Da (average)
Quantified Difference	~16 Da (O vs CH2)
Conditions	Calculated from molecular formula; validated by HRMS

Why This Matters

The 16 Da mass difference provides a definitive analytical signature to confirm compound identity and purity, preventing procurement or usage errors with the non-hydroxylated analog.

• [1] ChEBI. (R)-3-hydroxytriacontanoyl-CoA(4−). CHEBI:76384. View Source

(R)-3-Hydroxymelissoyl-CoA: Research & Industrial Applications

Reconstitution of VLCFA Elongation Cycles

As a defined C30:0 3-hydroxyacyl-CoA intermediate, (R)-3-hydroxymelissoyl-CoA is the requisite substrate for studying the third step of VLCFA elongation (dehydration) catalyzed by 3-hydroxyacyl-CoA dehydratases (HACD1-4). Its use allows researchers to quantify the specific activity of these enzymes on ultra-long-chain substrates, a necessary parameter for modeling sphingolipid and cuticular wax biosynthesis [1].

VLCFA Dehydrogenase Substrate Profiling

This compound serves as a critical tool for profiling the chain-length specificity of acyl-CoA dehydrogenases and oxidases that act on very-long-chain substrates (e.g., VLCAD, ACAD9). By comparing its oxidation rate to that of C28:0 or C32:0 analogs, researchers can map the precise substrate tolerance of these enzymes, which is essential for understanding inherited metabolic disorders like VLCAD deficiency [2].

Ultra-Long-Chain Acyl-CoA Reference Standard

With its precisely defined monoisotopic mass (1213.52978 Da) and distinct MS/MS fragmentation pattern, (R)-3-hydroxymelissoyl-CoA can be employed as a high-purity reference standard for targeted LC-MS/MS assays. This enables the accurate identification and quantification of endogenous C30:0 3-hydroxyacyl-CoA species in biological matrices, a key need in lipidomics and metabolic flux analysis studies of VLCFA metabolism [3].

Chiral Probe for Beta-Oxidation Stereospecificity

The defined (R)-stereochemistry at the 3-hydroxy position makes this compound a valuable chiral probe. It can be used to investigate the stereospecificity of enoyl-CoA hydratases and 3-hydroxyacyl-CoA epimerases, distinguishing between the (R)- and (S)-enantiomer binding and catalytic turnover. This is crucial for elucidating the detailed reaction mechanisms of beta-oxidation and its regulation by inhibitory metabolites [4].

Application

Selection Property

Validation Focus

VLCFA Elongation Cycle Reconstitution

Ultra-long-chain C30 3-hydroxyacyl-CoA substrate

Dehydratase (HACD1-4) activity and specificity

VLCFA Dehydrogenase Substrate Profiling

Chain-length specificity for ACADs

Enzyme kinetics across C30 analogs

Ultra-Long-Chain Acyl-CoA Reference Standard

High-purity reference with defined mass

LC-MS/MS identification in biological matrices

Chiral Probe for Beta-Oxidation Stereospecificity

(R)-stereochemistry probe

Enoyl-CoA hydratase/epimerase stereospecificity

• [1] Kihara A, et al. Identification of residues important for the catalysis, structure maintenance, and substrate specificity of yeast 3-hydroxyacyl-CoA dehydratase Phs1. FEMS Yeast Res. 2013;13(2):212-222. View Source
• [2] Very-Long-Chain Acyl-CoA Dehydrogenase. ScienceDirect Topics. View Source
• [3] ChEBI. (R)-3-hydroxytriacontanoyl-CoA(4−). CHEBI:76384. View Source
• [4] Li J, et al. Inhibition of enoyl-CoA hydratase by long-chain L-3-hydroxyacyl-CoA and its possible effect on fatty acid oxidation. Arch Biochem Biophys. 1992;298(1):194-200. View Source